Cas no 192642-82-3 (6-Bromo-1,2,3triazolo1,5-apyridine)

• Product Name: 6-Bromo-1,2,3triazolo1,5-apyridine
• CAS No: 192642-82-3
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD18906775
• CID: 3164532
• PubChem ID: 15939955
• Update Time: 2025-05-19

6-Bromo-1,2,3triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-[1,2,3]triazolo[1,5-a]pyridine
• 6-bromotriazolo[1,5-a]pyridine
• DB-113906
• AT11043
• SCHEMBL1990716
• 192642-82-3
• YAQYDFCGUAJVMU-UHFFFAOYSA-N
• SY323447
• CS-0181051
• EN300-5129516
• PS-19091
• AKOS022973877
• InChI=1/C6H4BrN3/c7-5-1-2-6-3-8-9-10(6)4-5/h1-4
• MFCD18906775
• 6-Bromo-(1,2,3)triazolo(1,5-a)pyridine
• 826-809-6
• 6-Bromo-1,2,3triazolo1,5-apyridine

• MDL： MFCD18906775
• Inchi： 1S/C6H4BrN3/c7-5-1-2-6-3-8-9-10(6)4-5/h1-4H
• InChI Key： YAQYDFCGUAJVMU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CN=NN2C=1

Computed Properties

• Exact Mass: 196.95886g/mol
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-Bromo-1,2,3triazolo1,5-apyridine

6-Bromo-1,2,3-triazolo[1,5-a]pyridine (CAS No. 192642-82-3): A Versatile Heterocyclic Compound for Modern Applications

6-Bromo-1,2,3-triazolo[1,5-a]pyridine (CAS No. 192642-82-3) is a brominated heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This unique structure combines the triazole and pyridine moieties, offering remarkable potential for drug discovery and advanced material development.

The molecular structure of 6-Bromo-1,2,3-triazolo[1,5-a]pyridine features a bromine substituent at the 6-position, which serves as an excellent handle for further functionalization through various cross-coupling reactions. This characteristic makes it particularly valuable in medicinal chemistry, where researchers frequently search for "triazolo pyridine derivatives" and "brominated heterocycles for drug discovery".

Recent studies highlight the growing interest in 1,2,3-triazolo fused systems, with scientists exploring questions like "how to synthesize triazolopyridine derivatives" and "applications of brominated nitrogen heterocycles". The 6-Bromo-1,2,3-triazolo[1,5-a]pyridine scaffold has shown promise in addressing these research needs, particularly in the development of kinase inhibitors and antimicrobial agents.

In the field of organic electronics, this compound has attracted attention for its potential in creating novel optoelectronic materials. Researchers investigating "nitrogen-rich heterocycles for OLEDs" or "triazole-based semiconductors" frequently encounter this brominated derivative as a building block. Its electron-deficient nature and planar structure make it suitable for charge transport materials.

The synthetic versatility of 6-Bromo-1,2,3-triazolo[1,5-a]pyridine allows for numerous modifications, answering common search queries like "palladium-catalyzed coupling of bromo triazolopyridines" or "click chemistry with triazolo heterocycles". These transformations enable the creation of diverse libraries for high-throughput screening in drug discovery programs.

From a commercial perspective, the demand for high-purity bromo triazolopyridines has been steadily increasing, particularly from pharmaceutical companies searching for "building blocks for kinase inhibitors". The CAS No. 192642-82-3 has become an important entry in many chemical catalogs, with suppliers emphasizing its consistent quality and reliable synthetic protocols.

Recent advancements in green chemistry have also impacted the synthesis of 6-Bromo-1,2,3-triazolo[1,5-a]pyridine, addressing search trends like "sustainable synthesis of nitrogen heterocycles". New catalytic methods and solvent-free approaches have made the production of this compound more environmentally friendly while maintaining high yields.

The compound's unique photophysical properties have sparked interest in fluorescence imaging applications. Researchers exploring "triazolo-based fluorophores" or "bioimaging probes" often consider derivatives of 6-Bromo-1,2,3-triazolo[1,5-a]pyridine due to their tunable emission characteristics and good photostability.

In the academic sphere, 6-Bromo-1,2,3-triazolo[1,5-a]pyridine serves as an excellent teaching example for courses covering "modern heterocyclic chemistry" or "pharmaceutical intermediates". Its synthesis demonstrates important concepts in regioselective bromination and annulation reactions, making it valuable for educational purposes.

Looking forward, the applications of 6-Bromo-1,2,3-triazolo[1,5-a]pyridine are expected to expand further, particularly in emerging fields like proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its ability to serve as a versatile scaffold positions it well to address future challenges in drug discovery and material science.